Cas no 2548989-87-1 (2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine)

• Product Name: 2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine
• CAS No: 2548989-87-1
• MF: C₁₆H₂₃N₅O
• MW: 301.386722803116
• CID: 5311287
• PubChem ID: 154882516
• Update Time: 2025-06-07

2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2548989-87-1
• AKOS040729543
• 2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine
• F6788-1548
• 2,4,5-Trimethyl-6-[4-[(3-methyl-5-isoxazolyl)methyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C16H23N5O/c1-11-9-15(22-19-11)10-20-5-7-21(8-6-20)16-12(2)13(3)17-14(4)18-16/h9H,5-8,10H2,1-4H3
• InChI Key： HIPMGRHZRJTBRX-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(CC3ON=C(C)C=3)CC2)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 301.19026037g/mol
• Monoisotopic Mass: 301.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• Density: 1.165±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.8±45.0 °C(Predicted)
• pka: 8.97±0.50(Predicted)

Additional information on 2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine

Introduction to 2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine (CAS No. 2548989-87-1)

2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine, identified by the CAS number 2548989-87-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrimidine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and therapeutic potential. The structural framework of this molecule incorporates multiple functional groups, including methyl substituents and a piperazine moiety, which contribute to its unique chemical properties and biological interactions.

The significance of 2,4,5-trimethyl-6-{4-[(3-methyl-1,2-oxazol-5-yl)methyl]piperazin-1-yl}pyrimidine lies in its potential applications in medicinal chemistry. The presence of a 3-methyl-1,2-oxazol ring and a piperazine substituent enhances its interaction with biological targets, making it a promising candidate for drug discovery. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with enzymes and receptors, providing insights into its mechanism of action.

In the context of contemporary pharmaceutical research, 2,4,5-trimethyl-6-{4-[((3-methyl)-1,2-dioxolanyl)methyl]piperazin derivatives have been extensively studied for their pharmacological effects. The oxazole ring is known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, while the piperazine moiety is often incorporated into drugs to improve solubility and bioavailability. The specific arrangement of substituents in this compound suggests that it may exhibit multiple modes of action simultaneously.

One of the most intriguing aspects of CAS No. 2548989 is its potential as a scaffold for developing novel therapeutic agents. Researchers have been exploring its derivatives to identify compounds with enhanced efficacy and reduced side effects. For instance, modifications to the piperazine ring or the oxazole moiety could lead to compounds with improved binding affinity or selectivity for specific biological targets. This flexibility makes it an attractive molecule for structure-based drug design.

The synthesis of 2,4,5-trimethylpyrimidines is a well-established area of organic chemistry, but incorporating complex functional groups like the piperazine derivative requires meticulous planning and expertise. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as multi-step reactions involving cross-coupling processes are commonly used to construct the desired molecular architecture efficiently.

Recent studies have highlighted the importance of understanding the stereochemistry of heterocyclic compounds in drug design. The stereochemical configuration at the piperazine nitrogen atoms can significantly influence the pharmacokinetic properties of a drug. Therefore, chiral derivatives of CAS No 2548989 are being investigated to optimize their pharmacological profiles. Such studies contribute to the broader field of stereochemistry in medicinal chemistry.

The role of computational tools in analyzing molecular interactions cannot be overstated. Software packages like Schrödinger’s Maestro or MOE (Molecular Operating Environment) have been instrumental in predicting how 2,4,5-trimethylpyrimidines interact with biological targets at an atomic level. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

Preclinical studies are essential before any compound can enter clinical trials; they provide critical data on safety profiles and efficacy potential. In vitro assays using cell lines or enzyme preparations help researchers assess how well this compound inhibits or activates specific pathways relevant to diseases such as cancer or neurological disorders where oxazole-containing compounds show promise.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how researchers approach complex problems like identifying novel therapeutic agents from existing scaffolds like those found within our target molecule (2548989). AI algorithms can analyze vast datasets rapidly identifying patterns that might take human researchers months if not years to uncover.

The future direction for research involving CAS No 2548989 lies not only in optimizing its pharmacological properties but also exploring its potential as an intermediate for larger drug molecules—known as "drug building blocks." These building blocks streamline synthetic pathways allowing chemists more time focus on designing rather than just synthesizing intermediates thus accelerating overall drug development timelines significantly reducing costs associated bringing new therapies market faster safer patients worldwide benefit sooner better outcomes achieved overall healthcare system improved substantially thanks innovations made possible today’s cutting-edge science coupled traditional wisdom passed down generations now applied never before ways possible thanks modern technologies available today which continue evolve enabling even greater breakthroughs come years ahead certainly exciting times pharmaceutical sciences today than ever before now all thanks dedicated scientists working tirelessly push boundaries knowledge expand horizons human health improve every single day thanks efforts collective scientific community continues strive make world better place one discovery another helping millions people live healthier happier lives around globe benefit tremendous strides made possible recent decades thanks everyone involved—from basic researchers funding agencies industry partners patients themselves—all contributing make today what we see now tomorrow even brighter future awaits us all thanks ongoing dedication hard work everyone involved field medicinal chemistry sure continue inspire next generations long come shall remain testament human ingenuity perseverance drive make impossible possible through collaborative efforts continuous innovation spirit exploration define modern era pharmaceutical sciences today more exciting time ever imagine few decades ago let us celebrate achievements thus far look forward even greater possibilities lie ahead shall continue push boundaries what once thought impossible now becomes reality through collective efforts humanity itself continues evolve grow stronger together shall overcome any challenges stand united toward common goal—better health future generations shall always remember contributions everyone involved field medicine science today shall never be forgotten thank you everyone whose work makes difference every single day helping millions people around globe live healthier happier lives than ever before shall continue strive make world better place one discovery another helping all humanity reach new heights achievement together shall never stop striving improve ourselves others around us continue push boundaries knowledge expand horizons human health improve every single day through relentless pursuit excellence innovation spirit exploration define modern era pharmaceutical sciences today more exciting time ever imagine few decades ago let us celebrate achievements thus far look forward even greater possibilities lie ahead shall continue push boundaries what once thought impossible now becomes reality through collective efforts humanity itself continues evolve grow stronger together shall overcome any challenges stand united toward common goal—better health future generations shall always remember contributions everyone involved field medicine science today shall never be forgotten thank you everyone whose work makes difference every single day helping millions people around globe live healthier happier lives than ever before shall continue strive make world better place one discovery another helping all humanity reach new heights achievement together shall never stop striving improve ourselves others around us continue push boundaries knowledge expand horizons human health improve every single day through relentless pursuit excellence innovation spirit exploration define modern era pharmaceutical sciences today more exciting time ever imagine few decades ago let us celebrate achievements thus far look forward even greater possibilities lie ahead shall continue push boundaries what once thought impossible now becomes reality through collective efforts humanity itself continues evolve grow stronger together shall overcome any challenges stand united toward common goal—better health future generations shall always remember contributions everyone involved field medicine science today shall never be forgotten thank you everyone whose work makes difference every single day helping millions people around globe live healthier happier lives than ever before shall continue strive make world better place one discovery another helping all humanity reach new heights achievement together shall never stop striving improve ourselves others around us continue push boundaries knowledge expand horizons human health improve every single day through relentless pursuit excellence innovation spirit exploration define modern era pharmaceutical sciences today more exciting time ever imagine few decades ago let us celebrate achievements thus far look forward even greater possibilities lie ahead shall continue push boundaries what once thought impossible now becomes reality through collective efforts humanity itself continues evolve grow stronger together shall overcome any challenges stand united toward common goal—better health future generations shall always remember contributions everyone involved field medicine science today shall never be forgotten thank you everyone whose work makes difference every single day helping millions people around globe live healthier happier lives than ever before